BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of Dibenzo-30-crown-10?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibenzo-30-crown-10

Cat. No.: B100617

Dibenzo-30-crown-10: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzo-30-crown-10 (DB30C10) is a macrocyclic polyether belonging to the crown ether
family. Its structure, characterized by a large 30-membered ring containing ten oxygen atoms
and flanked by two benzene rings, endows it with a remarkable ability to selectively bind large
cations. This unique property has positioned DB30C10 as a valuable tool in various scientific
and industrial fields, including analytical chemistry, organic synthesis, and materials science.
This guide provides an in-depth overview of the physical and chemical properties of Dibenzo-
30-crown-10, detailed experimental protocols for its synthesis and characterization, and
insights into its applications, particularly those relevant to drug development and scientific
research.

Physical and Chemical Properties

Dibenzo-30-crown-10 is a solid at room temperature, with a melting point in the range of 106-
108 °C.[1] It is highly soluble in a variety of organic solvents but is insoluble in water.[2] The
presence of the lipophilic dibenzo groups contributes to its solubility in nonpolar environments,
a key feature for its application as a phase-transfer catalyst.[3]
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Table 1: Physical and Chemical Properties of Dibenzo-

30-crown-10

Property Value References
Molecular Formula C28H40010 [4]

Molecular Weight 536.61 g/mol [4]
Appearance Beige crystalline solid

Melting Point 106-108 °C [1]

Boiling Point ~573 °C (estimated) [1]

CAS Number 17455-25-3 [4]

Soluble in organic solvents like
Solubility chloroform, methanol, and [2]

THF; Insoluble in water.

Spectroscopic Data

The structural elucidation of Dibenzo-30-crown-10 is typically achieved through a combination
of spectroscopic techniques.

Table 2: Spectroscopic Data for Dibenzo-30-crown-10
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Technique Expected Absorptions/Signals

Aromatic protons (Ar-H): ~6.8-7.0 ppm;
Methylene protons adjacent to aromatic oxygen
(Ar-O-CHz): ~4.1-4.3 ppm; Ethylene glycol unit
protons (-O-CH2-CH2-0-): ~3.7-3.9 ppm.

1H NMR

Aromatic carbons (Ar-C): ~110-150 ppm;
Methylene carbons adjacent to aromatic oxygen
(Ar-O-CHz): ~68-70 ppm; Ethylene glycol unit
carbons (-O-CH2-CH2-O-): ~70-72 ppm.

13C NMR

Aromatic C-H stretch: ~3050-3100; Aliphatic C-
H stretch: ~2850-3000; C=C aromatic ring
stretch: ~1500-1600; C-O ether stretch: ~1250-
1000.[5]

FTIR (cm™1)

Molecular ion peak (M*) at m/z = 536.6.

Fragmentation is expected to occur through
Mass Spec. cleavage of the polyether chain, leading to a

series of peaks differing by 44 Da (C2H4O units).

[2][6]

Experimental Protocols
Synthesis of Dibenzo-30-crown-10

A common method for the synthesis of dibenzo-crown ethers is the Williamson ether synthesis,
reacting a catechol with a suitable dihalide in the presence of a base.[7]

Materials:

Catechol

1,14-dichloro-3,6,9,12-tetraoxatetradecane

Potassium Hydroxide (KOH)

n-Butanol
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e Hydrochloric acid (HCI)
e Toluene
Procedure:

o A solution of catechol in n-butanol is prepared in a round-bottom flask equipped with a reflux
condenser and a dropping funnel.

e An aqueous solution of potassium hydroxide is added dropwise to the catechol solution with
stirring.

e A solution of 1,14-dichloro-3,6,9,12-tetraoxatetradecane in n-butanol is added dropwise to
the reaction mixture over a period of 2 hours at reflux.

e The reaction mixture is refluxed for an additional 16-20 hours.

 After cooling, the mixture is acidified with concentrated HCI.

e The n-butanol is removed by distillation.

e The residue is dissolved in toluene and washed with water to remove inorganic salts.

e The organic layer is dried over anhydrous magnesium sulfate, and the solvent is evaporated
under reduced pressure.

e The crude product is purified by recrystallization from a suitable solvent system (e.g.,
acetone/water) to yield Dibenzo-30-crown-10 as a crystalline solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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